Cas no 1895243-32-9 (1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine
• CAS No: 1895243-32-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5939878
• PubChem ID: 115015924
• Update Time: 2025-05-24

1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1895243-32-9
• 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine
• EN300-1150103

• Inchi： 1S/C9H15N3O/c1-9(3-4-13-6-9)7-5-8(10)12(2)11-7/h5H,3-4,6,10H2,1-2H3
• InChI Key： GUASDPYEYKADAD-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C2C=C(N)N(C)N=2)C1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine

Introduction to 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine (CAS No. 1895243-32-9) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine, identified by its CAS number 1895243-32-9, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. This heterocyclic amine derivative combines a pyrazole core with a methylated oxolane substituent, creating a structure that has garnered attention for its unique chemical properties and biological activities. The pyrazole moiety, known for its versatility in medicinal chemistry, is often employed in the design of bioactive molecules due to its ability to engage with various biological targets. In contrast, the oxolane ring introduces additional conformational flexibility, which can modulate binding interactions and enhance pharmacological efficacy.

Recent advancements in the field of medicinal chemistry have highlighted the importance of scaffold diversity in the development of novel therapeutic agents. The structural motif present in 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine aligns well with this trend, offering a promising platform for further derivatization and optimization. The compound’s ability to interact with biological macromolecules has been explored through computational modeling and experimental studies, revealing potential applications in modulating enzyme activity and receptor binding. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are implicated in various diseases, including cancer.

The synthesis of 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the oxolane ring through cycloaddition reactions or nucleophilic substitution strategies provides a robust framework for functionalization. This synthetic accessibility makes the compound an attractive candidate for library screening and high-throughput virtual screening (HTVS) campaigns aimed at identifying lead compounds for drug development. Moreover, the presence of multiple reactive sites within the molecule allows for diverse chemical modifications, enabling chemists to tailor its properties for specific biological targets.

In terms of biological activity, preliminary investigations have demonstrated that 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine exhibits interesting pharmacological profiles. Notably, it has shown promise in preclinical studies as a potential modulator of inflammatory pathways. The pyrazole core is known to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central players in the production of pro-inflammatory mediators. By targeting these enzymes or related signaling pathways, derivatives of this compound could offer therapeutic benefits in conditions such as arthritis or other inflammatory disorders. Additionally, the oxolane substituent may contribute to improved solubility and bioavailability, factors that are critical for drug-like properties.

The integration of 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine into drug discovery pipelines has been facilitated by recent technological advancements in analytical chemistry and biopharmaceutical sciences. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and understanding its interactions with biological targets. These structural insights have guided the design of more potent analogs by allowing researchers to identify key pharmacophoric elements within the molecule. Furthermore, computational approaches like molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound might behave within a cellular environment.

Future directions for research on 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol-5-amine include exploring its potential as an intermediate in the synthesis of more complex bioactive molecules. The flexibility offered by its scaffold allows for further functionalization through strategies such as halogenation, alkylation, or coupling reactions with other heterocycles. Such modifications could lead to novel compounds with enhanced potency or selectivity against specific disease-related targets. Additionally, investigating the compound’s metabolic stability and pharmacokinetic profile will be crucial for assessing its suitability for clinical translation.

The broader significance of 1-methyl-3-(3-methyloxolan-3-yl)-1H-pyrazol -5 -amine lies in its embodiment of modern drug discovery principles—combining structural innovation with functional validation. As our understanding of biological systems continues to evolve, compounds like this one will serve as valuable tools for dissecting disease mechanisms and developing next-generation therapeutics. The interdisciplinary nature of chemical biology ensures that such molecules will continue to inspire collaboration between synthetic chemists, biologists, and clinicians working towards common goals in human health.